N-(2,4-dimethoxyphenyl)-2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(2,4-dimethoxyphenyl)-2-[6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C29H28N2O6/c1-5-37-21-11-13-25-22(14-21)29(34)23(28(33)19-8-6-18(2)7-9-19)16-31(25)17-27(32)30-24-12-10-20(35-3)15-26(24)36-4/h6-16H,5,17H2,1-4H3,(H,30,32)
• InChI Key: MZBDGIPWMZWETE-UHFFFAOYSA-N
• Canonical SMILES: CCOC1=CC2=C(C=C1)N(C=C(C2=O)C(=O)C3=CC=C(C=C3)C)CC(=O)NC4=C(C=C(C=C4)OC)OC
• Molecular Formula: C29H28N2O6
• Molecular Weight: 500.5 g/mol
• CAS No.: 898344-94-0

Description

N-(2,4-dimethoxyphenyl)-2-(6-ethoxy-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C29H28N2O6 and its molecular weight is 500.551. The purity is usually 95%.
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Scientific Research Applications

Synthesis Techniques

• A high-yielding cyclisation technique for synthesizing related compounds involves the use of N-(4,4-diethoxybutyl)-2-(3,4-dimethoxyphenyl)acetamide, leading to derivatives that can be further reduced to yield products like (±)-crispine A (King, 2007).
• Structural studies on similar amide-containing isoquinoline derivatives have revealed their ability to form gels and crystalline solids upon treatment with mineral acids, with implications for gel formation and the crystal structure of related compounds (Karmakar et al., 2007).

Antitumor Activities

• Novel series of 3-benzyl-substituted-4(3H)-quinazolinones, including compounds with similar structures, have been synthesized and evaluated for in vitro antitumor activity, showing significant broad-spectrum antitumor activity and selective activities towards specific cancer cell lines (Al-Suwaidan et al., 2016).

Analgesic and Anti-Inflammatory Activities

• Synthesis of compounds like (3,3-dipropyl-6,7-dimethoxy-3,4-dihydroisoquinolin-1(2H)-ylidene)-acetamide hydrochlorides and their evaluation for analgesic and anti-inflammatory activities, with some displaying effects comparable to sodium metamizole (Yusov et al., 2019).

Binding Characteristics and Molecular Docking

• Investigation into binding characteristics of related compounds to mitochondrial fractions of the rat brain, providing insights into their potential therapeutic applications through molecular docking studies (Chaki et al., 1999).

Antioxidant Activity

• Studies on coordination complexes constructed from pyrazole-acetamide derivatives, including compounds with similar structures, have shown significant antioxidant activity, highlighting their potential therapeutic benefits (Chkirate et al., 2019).

Synthesis and Labeling

• Synthesis of N-acetyl-1,3-dimethyltetrahydroisoquinolines and their amide rotamers, providing insights into their synthesis techniques and potential applications in labeling studies for further research (Koning et al., 2003).